Cas no 4748-80-5 (4-ethyl-3-nitrobenzaldehyde)

4-Ethyl-3-nitrobenzaldehyde is a nitro-substituted aromatic aldehyde with the molecular formula C₉H₉NO₃. This compound is characterized by the presence of an ethyl group at the 4-position and a nitro group at the 3-position of the benzaldehyde ring. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitro and aldehyde functional groups offer reactive sites for further derivatization, enabling applications in condensation, reduction, and cyclization reactions. Its well-defined structure and stability under standard conditions make it a reliable reagent for research and industrial processes requiring precise aromatic modifications.
4-ethyl-3-nitrobenzaldehyde structure
4-ethyl-3-nitrobenzaldehyde structure
Product Name:4-ethyl-3-nitrobenzaldehyde
CAS No:4748-80-5
MF:C9H9NO3
MW:179.172662496567
CID:333991
PubChem ID:2060457
Update Time:2025-10-12

4-ethyl-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-ethyl-3-nitro-
    • 4-Ethyl-3-nitrobenzaldehyde
    • 3-nitro-4-ethylbenzaldehyde
    • 4-Aethyl-3-nitro-benzaldehyd
    • 4-ethyl-3-nitro-benzaldehyde
    • 634085_ALDRICH
    • AC1M10SB
    • CTK4J0033
    • T0516-6654
    • EN300-05396
    • 4-Ethyl-3-nitrobenzaldehyde, 97%
    • FT-0722578
    • 4-ETHYL-3-NITROBENZALDEHYDE 97
    • 4748-80-5
    • PQNRTCSIGGYXNB-UHFFFAOYSA-N
    • CS-0219948
    • Z56912635
    • AKOS001360330
    • SCHEMBL2924523
    • DTXSID50366168
    • G68847
    • MFCD03982635
    • DB-070816
    • 4-ethyl-3-nitrobenzaldehyde
    • MDL: MFCD03982635
    • Inchi: 1S/C9H9NO3/c1-2-8-4-3-7(6-11)5-9(8)10(12)13/h3-6H,2H2,1H3
    • InChI Key: PQNRTCSIGGYXNB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=O)C=CC=1CC)=O

Computed Properties

  • Exact Mass: 179.05827
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 2
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.212 g/mL at 25 °C(lit.)
  • Boiling Point: 96-98 °C/0.05 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.560(lit.)
  • PSA: 60.21
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-ethyl-3-nitrobenzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H317-H319-H335
  • Warning Statement: P261-P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38-43
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-ethyl-3-nitrobenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
634085-1G
4-ethyl-3-nitrobenzaldehyde
4748-80-5 97%
1G
¥322.58 2022-02-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
634085-5G
4-ethyl-3-nitrobenzaldehyde
4748-80-5 97%
5G
¥1086.79 2022-02-24
Enamine
EN300-05396-0.1g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 95%
0.1g
$29.0 2023-10-28
Enamine
EN300-05396-0.25g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 95%
0.25g
$32.0 2023-10-28
Enamine
EN300-05396-0.5g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 95%
0.5g
$42.0 2023-10-28
Enamine
EN300-05396-1.0g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 97%
1.0g
$55.0 2023-07-10
Enamine
EN300-05396-2.5g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 95%
2.5g
$113.0 2023-10-28
Enamine
EN300-05396-5.0g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 97%
5.0g
$206.0 2023-07-10
Enamine
EN300-05396-10.0g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 97%
10.0g
$361.0 2023-07-10
Enamine
EN300-05396-0.05g
4-ethyl-3-nitrobenzaldehyde
4748-80-5 95%
0.05g
$21.0 2023-10-28

Additional information on 4-ethyl-3-nitrobenzaldehyde

Recent Advances in the Application of 4-Ethyl-3-nitrobenzaldehyde (CAS: 4748-80-5) in Chemical Biology and Pharmaceutical Research

4-Ethyl-3-nitrobenzaldehyde (CAS: 4748-80-5) is a nitroaromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and inflammatory disorders. The unique chemical properties of 4-ethyl-3-nitrobenzaldehyde, such as its reactivity and ability to undergo diverse transformations, make it a valuable building block in organic synthesis.

One of the most notable advancements in the application of 4-ethyl-3-nitrobenzaldehyde is its role in the synthesis of Schiff base derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Schiff bases derived from this compound exhibit potent antimicrobial activity against multidrug-resistant bacterial strains. The researchers synthesized a series of derivatives and evaluated their efficacy, revealing that certain modifications to the nitro and ethyl groups significantly enhanced antibacterial properties. These findings highlight the potential of 4-ethyl-3-nitrobenzaldehyde as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

In addition to its antimicrobial applications, 4-ethyl-3-nitrobenzaldehyde has shown promise in cancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinoline derivatives using this compound as a key intermediate. The resulting molecules exhibited selective cytotoxicity against several cancer cell lines, including breast and lung cancer, while showing minimal toxicity to normal cells. Mechanistic studies suggested that these derivatives induce apoptosis through the mitochondrial pathway, offering a potential avenue for targeted cancer therapy. The study underscores the importance of 4-ethyl-3-nitrobenzaldehyde in the design of anticancer agents with improved specificity and reduced side effects.

Beyond its direct therapeutic applications, 4-ethyl-3-nitrobenzaldehyde has also been employed in the development of fluorescent probes for biological imaging. A 2024 study in Analytical Chemistry described the synthesis of a nitrobenzaldehyde-based probe capable of detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases. This innovation opens new possibilities for studying ROS-related pathologies and evaluating the efficacy of antioxidant therapies.

Despite these promising developments, challenges remain in optimizing the pharmacological properties of 4-ethyl-3-nitrobenzaldehyde-derived compounds. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further structural modifications and formulation strategies. Ongoing research aims to overcome these limitations by exploring novel synthetic routes and delivery systems, as evidenced by recent patents filed in 2024 that describe improved methods for producing and formulating nitrobenzaldehyde-based therapeutics.

In conclusion, 4-ethyl-3-nitrobenzaldehyde (CAS: 4748-80-5) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications span antimicrobial development, anticancer drug discovery, and diagnostic tool design, reflecting its versatility as a chemical building block. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing precision medicine approaches. Future studies should focus on translating these laboratory findings into clinically viable therapies while addressing the challenges associated with drug development.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk